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Compound of Interest

2-Hydrazinyl-3-methoxy-5-
Compound Name:
nitropyridine

Cat. No.: B8412399

Get Quote

Executive Summary & Chemical Identity

2-Hydrazinyl-3-methoxy-5-nitropyridine functions as a high-value scaffold in medicinal
chemistry.[1] The hydrazine moiety at the C2 position serves as a dinucleophile, enabling
cyclization reactions with aldehydes, acids, or ortho-esters.[1] The C3-methoxy group provides
steric modulation and solubility enhancement, while the C5-nitro group acts as an electron-
withdrawing handle for further functionalization (e.g., reduction to an amine).[1]
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Property Detail
IUPAC Name 2-Hydrazinyl-3-methoxy-5-nitropyridine
Molecular Formula CeHsN4Os
Molecular Weight 184.15 g/mol
COclc(Nc2ccecc2)enc(cl)[O-] (Core Scaffold) -
SMILES
> COclcc(cncINN)[O-]
Appearance Yellow to Orange Crystalline Solid
- Soluble in DMSO, DMF; sparingly soluble in
Solubility

MeOH/EtOH; insoluble in water.[1][2][3]

Synthesis & Reaction Context (Self-Validating

Logic)

To interpret the spectra correctly, one must understand the impurities derived from the

synthesis.[1] The standard route involves a Nucleophilic Aromatic Substitution (

) of 2-chloro-3-methoxy-5-nitropyridine.[1]

Reaction Pathway Diagram

The following Graphviz diagram illustrates the synthesis and potential side-products (e.g., bis-

substitution or hydrolysis) that must be ruled out via spectroscopy.[1]
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Caption: SNAr synthesis pathway. Critical spectral validation involves confirming the loss of the
Cl isotope pattern and the appearance of hydrazinic protons.[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for structural confirmation.[1] The spectra are typically acquired in
DMSO-ds due to the exchangeable hydrazine protons and the compound's polarity.[1]

'H NMR Data (400 MHz, DMSO-de)

Note: Chemical shifts (

) are derived from validated analogs and electronic shift increments.
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Critical Validation Check:

o Starting Material Distinction: The precursor (2-chloro) lacks the broad NH/NH:z signals.[1]

o Regiochemistry: The coupling constant (

Hz) confirms the meta relationship between H-4 and H-6, verifying that the substitution
occurred at C2 and not C4 or C6.[1]

13C NMR Data (100 MHz, DMSO-de)
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Carbon Type Assignment Logic
e (ppm) g g

Attached to hydrazine;

C-2 Quaternary 158.0 - 160.0 ) )
highly deshielded.
Attached to OMe;

C-3 Quaternary 145.0 — 148.0 deshielded by oxygen.
[1]
Alpha to nitrogen;

C-6 CH 140.0 — 142.0 ]
deshielded.

C-5 Quaternary 135.0-137.0 Attached to NOs-.
Ortho to OMe

C-4 CH 110.0 - 115.0 o
(shielding effect).[1]
Typical methox

OCHs CHs 56.0 -57.0 P Y

carbon.[1]

B. Infrared Spectroscopy (FT-IR)

IR is used primarily to confirm functional group transformation (Cl

NHNH2).[1]
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Frequency (cm™?) Vibration Mode Intensity Diagnostic Value

Doublet often seen

) (asymmetric/symmetri
3300 — 3450 Medium/Broad

(N-H) ¢ NH2).[1] Confirms

hydrazine.

Aromatic C-H stretch.
Weak

Pyridine ring

1590 - 1610 _ Stron
(C=N) 9 breathing.[1]

Asymmetric nitro
1520 — 1550 (NO>) Strong stretch (unchanged

from SM).[1]

Symmetric nitro

1330 - 1350 Stron
(NO2) g stretch.[1]

Aryl alkyl ether (C-
OMe) stretch.[1]

1250 - 1280 (C-0) Strong

C. Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of molecular formula and absence of
chlorine isotopes.[1]

 lonization Mode: ESI+ (Electrospray lonization, Positive mode)[1]
e Molecular lon:
[1]

Fragmentation Pathway Diagram

The following diagram details the logical fragmentation observed in MS/MS, useful for structural
elucidation.
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Caption: ESI+ Fragmentation pattern. The absence of the M+2 peak (3:1 ratio) confirms the
complete removal of Chlorine.[1]

Experimental Protocols
Protocol 1: Synthesis of 2-Hydrazinyl-3-methoxy-5-
nitropyridine

Objective: High-purity synthesis minimizing hydrolysis byproducts.

e Preparation: Dissolve 2-chloro-3-methoxy-5-nitropyridine (1.0 eq) in absolute ethanol (10
mL/qg).

o Addition: Add Hydrazine hydrate (80%, 3.0 eq) dropwise at room temperature. Note: Excess
hydrazine acts as a base to neutralize HCI.[1]

e Reaction: Reflux the mixture at 80°C for 2—4 hours. Monitor via TLC (System: 5% MeOH in
DCM).

o TLC Check: Starting material (high

) should disappear; Product (lower

, Streaks due to amine) appears.[1]

o Workup: Cool the reaction mixture to 0°C. The product typically precipitates as a
yellow/orange solid.[1]
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o Filtration: Filter the solid and wash with cold ethanol (2x) and diethyl ether (2x) to remove
excess hydrazine.

e Drying: Dry under vacuum at 45°C for 6 hours.

Protocol 2: NMR Sample Preparation

Objective: Prevent H-D exchange and peak broadening.[1]

e Use DMSO-ds (99.9% D) from a fresh ampoule to minimize water peaks (~3.33 ppm).[1]
e Dissolve ~5-10 mg of sample in 0.6 mL solvent.

 Critical Step: If NH peaks are broad, add 1 drop of

and re-acquire. Disappearance of signals at ~4.5 and ~9.0 ppm confirms labile protons
(NH/NH2).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. US9815842B2 - Pyrazolo pyrimidine derivatives and their use as MALT1 inhibitors -
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¢ To cite this document: BenchChem. [Technical Monograph: Spectroscopic Data &
Characterization of 2-Hydrazinyl-3-methoxy-5-nitropyridine[1]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8412399/docs#technical-
monograph-spectroscopic-data-characterization-of-2-hydrazinyl-3-methoxy-5-nitropyridine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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